2-(2-{4-[(Butan-2-yl)oxy]phenoxy}propoxy)pyridine

• CAS No.: 111809-60-0
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-[2-(4-butan-2-yloxyphenoxy)propoxy]pyridine
• InChI: InChI=1S/C18H23NO3/c1-4-14(2)21-16-8-10-17(11-9-16)22-15(3)13-20-18-7-5-6-12-19-18/h5-12,14-15H,4,13H2,1-3H3
• InChI Key: FUOYVFNAGJRLCC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC1=CC=C(C=C1)OC(C)COC2=CC=CC=N2

Description

2-(2-{4-[(Butan-2-yl)oxy]phenoxy}propoxy)pyridine is a useful research compound. Its molecular formula is C18H23NO3 and its molecular weight is 301.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of sodium hydride (0.08 g) in 5 ml of tetrahydrofuran (THF) and 2 ml of hexamethylphosphoramide (HMPA), cooled in an ice bath, is added, dropwise, 2-methyl-2-[4-(1-methylpropoxy)phenoxy]ethanol (0.63 g). The mixture is stirred at RT for 2 hours, after which a solution of 2-chloropyridine (0.38 g) in 5 ml of THF is added and the mixture is stirred at 60° for 3 hours. The THF is then removed by rotoevaporation and the residue is purified by column chromatography on silica gel to give the product, 2-{2-methyl-2-[4-(1-methylpropoxy)phenoxy]ethoxy}pyridine, MS m/e 302 (M+).